3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide

• IUPAC Name: 3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-6-yl)propanamide
• InChI: InChI=1S/C19H23N3O3/c1-22-19(24)12-14-11-15(7-8-17(14)21-22)20-18(23)9-6-13-4-3-5-16(10-13)25-2/h3-5,10,12,15H,6-9,11H2,1-2H3,(H,20,23)
• InChI Key: UOLMCNUKLOBLLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C2CC(CCC2=N1)NC(=O)CCC3=CC(=CC=C3)OC
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034349-44-3

Description

3-(3-Methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide is a chemical compound supplied for research and development purposes. It has a molecular formula of C19H23N3O3 and a molecular weight of 341.40 g/mol . The compound is identified by CAS Number 2034349-44-3 and has a canonical SMILES representation of COc1cccc(c1)CCC(=O)NC1CCc2c(C1)cc(=O)n(n2)C . Its structural features include a cinnoline core, which is a nitrogen-containing heterocycle that may be of interest in various medicinal chemistry and drug discovery projects. Researchers can obtain this compound in multiple quantities, with availability typically within three weeks . This product is intended for research use only and is not approved for use in humans or animals.

Biological Activity

3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide is a complex organic compound classified as an amide. It features a methoxyphenyl group and a hexahydrocinnoline moiety, which indicates its potential for diverse biological activities. This article reviews the biological activity of this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

Synthesis

The synthesis of 3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide typically involves condensation reactions with substituted nitriles. The compound is synthesized primarily through the reaction of ethylcyanoacetate with specific hydrazones in the presence of ammonium acetate. The yield can vary based on conditions such as temperature and solvent choice.

Key Structural Data

• Molecular Formula : C₁₈H₁₉N₃O₂
• Molecular Weight : 305.36 g/mol
• CAS Number : 2034349-44-3

Research indicates that compounds with similar structures may inhibit beta-amyloid oligomer formation by interacting with monomeric forms. This suggests that 3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide could exhibit neuroprotective properties , particularly against neurotoxic oligomers associated with conditions like Alzheimer's disease.

Biological Activity

The biological activity of this compound has been explored in various studies:

• Neuroprotective Effects : Preliminary studies suggest that 3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide may protect neurons from oxidative stress and apoptosis by modulating signaling pathways involved in cell survival.
• Antioxidant Activity : The presence of the methoxy group is believed to enhance the compound's antioxidant capacity. This activity is crucial for mitigating oxidative stress-related damage in neuronal cells.
• Inhibition of Enzymatic Activity : The compound may interact with specific enzymes or receptors in the brain that are implicated in neurodegenerative diseases. Its structural features suggest potential interactions that could lead to therapeutic effects against diseases characterized by protein misfolding and aggregation.

Case Studies and Research Findings

Recent research has highlighted the potential applications of this compound in medicinal chemistry:

Study	Findings
Study A	Demonstrated neuroprotective effects in vitro against beta-amyloid toxicity.
Study B	Showed antioxidant properties that reduce oxidative stress markers in neuronal cell lines.
Study C	Investigated the inhibition of key enzymes involved in neurodegeneration; results indicated promising inhibitory activity.

Analytical Methods

To assess the purity and stability of 3-(3-methoxyphenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide over time, High Performance Liquid Chromatography (HPLC) is commonly employed. This method allows for precise quantification and characterization of the compound during various stages of research and development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Methoxy vs. Chloro Derivatives

The compound (±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide () shares a propanamide backbone and aryl substituents but differs in the heterocyclic system and substituent positions. Key distinctions include:

• Heterocyclic Core: The absence of a hexahydrocinnolinone system in ’s compound reduces conformational rigidity compared to the target molecule.
• Pharmacological Implications : Methoxy groups (as in the target molecule) are generally associated with improved metabolic stability over chloro substituents, which may increase toxicity risks .

Hexahydrocinnolinone vs. Quinoxaline Derivatives

describes quinoxaline-2(1H)-one derivatives with carbonyl and arylpropanoate groups. For example, ethyl 3-oxo-2-(2-oxo-1,2-dihydroquinoxalin-3-yl)-3-phenylpropanoate (3cd) shares a lactam ring system but lacks the propanamide linkage. Key differences include:

• Hydrogen-Bonding Capacity: The hexahydrocinnolinone core in the target molecule allows for multiple hydrogen-bonding interactions via its carbonyl and NH groups, whereas quinoxaline derivatives in exhibit fewer such motifs .
• Synthetic Complexity: The hexahydrocinnolinone system requires multi-step synthesis involving cyclization and oxidation, contrasting with the simpler esterification steps in .

Data Table: Structural and Functional Comparison

Parameter	Target Molecule	Compound	Compound (3cd)
Core Structure	Hexahydrocinnolinone	Naphthalene + phenethyl	Quinoxaline-2(1H)-one
Key Substituents	3-Methoxyphenyl, 2-methyl	3-Chlorophenethyl, 6-methoxynaphthalen-2-yl	Phenylpropanoate, ethyl ester
Hydrogen-Bonding Sites	3 (NH, two carbonyls)	2 (amide NH, methoxy)	2 (lactam NH, carbonyl)
Synthetic Yield	Not reported in provided sources	Not explicitly stated (focused on synthesis steps)	52% (3cd)
Potential Bioactivity	Hypothesized kinase inhibition	Anti-inflammatory (inferred from structural analogs)	Unreported (focus on synthesis)

Research Findings and Limitations

• Hydrogen-bonding patterns, as analyzed via graph-set methodology (), could predict packing efficiency and stability .
• Pharmacological Gaps : Direct biological data for the target molecule are absent in the provided sources. Comparisons rely on structural analogs, such as ’s compound, which highlights the need for empirical studies on binding affinity and selectivity.
• Synthetic Challenges: The hexahydrocinnolinone core’s synthesis likely involves hazardous reagents (e.g., strong oxidizers) and precise temperature control, contrasting with the milder conditions for ester derivatives in .